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Compound of Interest

Compound Name: Glycyrol

cat. No.: B026511

An In-depth Technical Guide to Glycerol

This guide provides a comprehensive overview of the chemical properties, experimental
applications, and metabolic significance of glycerol. It is intended for researchers, scientists,
and professionals in the field of drug development.

Chemical Identification
IUPAC Name: propane-1,2,3-triol
Synonyms: Glycerol, Glycerin, Glycerine, 1,2,3-Trihydroxypropane

"Glycyrol" is a common misspelling of Glycerol. There is, however, a distinct and more
complex molecule also referred to as Glycyrol, with the CAS Number 23013-84-5. This guide
focuses on the far more common and industrially significant propane-1,2,3-triol.

Quantitative Data

The physical and chemical properties of glycerol are summarized in the table below.
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Property Value References
Molecular Formula CsHsOs
Molar Mass 92.09 g:mol~?

Colorless, odorless, viscous
Appearance

liquid
Density 1.261 g/cm3
Melting Point 17.8 °C (64.0 °F; 290.9 K)
Boiling Point 290 °C (554 °F; 563 K)
Solubility in Water Miscible
Viscosity 1.412 Pa-s
Refractive Index (nD) 1.4746

Experimental Protocols

Glycerol is a versatile reagent in the laboratory, primarily utilized for its cryoprotective and
stabilizing properties.

Preparation of Bacterial Glycerol Stocks for Long-Term
Storage

This protocol is fundamental for the cryopreservation of bacterial strains, ensuring their long-
term viability.

Methodology:

o Prepare a 50% (v/v) glycerol solution: Mix equal volumes of sterile glycerol and sterile
deionized water.

o Culture bacteria: Inoculate a sterile liquid culture medium with a single bacterial colony and
incubate overnight under appropriate conditions to achieve a high cell density.
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e Mix culture and glycerol: In a sterile cryovial, combine equal volumes of the overnight
bacterial culture and the 50% glycerol solution (e.g., 500 pL of culture and 500 pL of 50%
glycerol) to achieve a final glycerol concentration of 25%.

o Vortex: Gently vortex the mixture to ensure homogeneity.

o Storage: Store the cryovial at -80°C for long-term preservation. The glycerol prevents the
formation of damaging ice crystals within the bacterial cells.

Protein Stabilization and Cryoprotection

Glycerol is frequently added to protein solutions to enhance stability and prevent aggregation
during storage and freeze-thaw cycles.

Methodology:

Prepare a sterile, high-concentration glycerol stock: An 80% (v/v) glycerol solution in a
suitable buffer is often used as it is less viscous and easier to pipette than pure glycerol.

» Addition to protein sample: Add the glycerol stock to the purified protein solution to a final
concentration typically ranging from 10% to 50% (v/v), depending on the protein and the
intended application.

» Mixing: Gently mix the solution by pipetting or slow vortexing to avoid introducing air
bubbles, which can denature the protein.

o Flash freezing: For long-term storage, the protein-glycerol mixture is often flash-frozen in
liquid nitrogen to promote vitrification (a glass-like state) rather than crystallization.

Storage: Store the frozen aliquots at -80°C.

Purification of Crude Glycerol from Biodiesel Production

This protocol outlines a universal procedure for upgrading crude glycerol, a byproduct of
biodiesel manufacturing.

Methodology:
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» Microfiltration: The initial step involves the microfiltration of crude glycerol to remove solid

impurities.

o Saponification: The filtered glycerol is then subjected to saponification to convert free fatty

acids into soap.
 Acidification: Acid is added to the mixture to neutralize the soap and any remaining catalyst.

o Phase Separation: The mixture is allowed to settle, leading to the separation of a glycerol-
rich phase and a fatty acid-rich phase.

» Biphasic Extraction: The glycerol-rich layer is extracted to further remove impurities.

e Solvent Evaporation: Finally, any solvents used in the extraction process are evaporated to

yield purified glycerol.

Signaling and Metabolic Pathways

Glycerol plays a central role in cellular metabolism, particularly in lipid biosynthesis and as a

key osmolyte.

Glycerolipid Metabolism

The glycerolipid metabolism pathway describes the synthesis of important lipids such as

triglycerides from a glycerol backbone.
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Caption: Overview of the Glycerolipid Metabolism Pathway.
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High Osmolarity Glycerol (HOG) Pathway in Yeast

In yeast, the HOG pathway is a critical signaling cascade that responds to osmotic stress by
triggering the intracellular accumulation of glycerol.
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 To cite this document: BenchChem. [Glycyrol IUPAC name and synonyms]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b026511#glycyrol-
iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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